Cas no 1805411-63-5 (3-Chloro-6-cyano-2-(difluoromethyl)pyridine-5-carbonyl chloride)

• Product Name: 3-Chloro-6-cyano-2-(difluoromethyl)pyridine-5-carbonyl chloride
• CAS No: 1805411-63-5
• MF: C₈H₂Cl₂F₂N₂O
• MW: 251.01708650589
• CID: 4868787
• Update Time: 2025-06-12

3-Chloro-6-cyano-2-(difluoromethyl)pyridine-5-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-6-cyano-2-(difluoromethyl)pyridine-5-carbonyl chloride

• Inchi： 1S/C8H2Cl2F2N2O/c9-4-1-3(7(10)15)5(2-13)14-6(4)8(11)12/h1,8H
• InChI Key： XDEONTIAYNTWOR-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(=O)Cl)=C(C#N)N=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 304
• XLogP3: 2.7
• Topological Polar Surface Area: 53.8

Additional information on 3-Chloro-6-cyano-2-(difluoromethyl)pyridine-5-carbonyl chloride

Comprehensive Analysis of 3-Chloro-6-cyano-2-(difluoromethyl)pyridine-5-carbonyl chloride (CAS No. 1805411-63-5) and Its Applications

The compound 3-Chloro-6-cyano-2-(difluoromethyl)pyridine-5-carbonyl chloride (CAS No. 1805411-63-5) is a highly specialized pyridine derivative with significant relevance in modern organic synthesis and pharmaceutical intermediates. Its unique structural features, including the presence of chloro, cyano, and difluoromethyl functional groups, make it a versatile building block for the development of advanced agrochemicals, medicinal chemistry, and material science applications. Researchers and industry professionals frequently search for pyridine-based compounds, carbonyl chloride derivatives, and difluoromethyl-substituted heterocycles, reflecting the growing demand for this class of chemicals.

In recent years, the interest in fluorinated pyridines has surged due to their enhanced bioavailability and metabolic stability, which are critical properties in drug discovery. The difluoromethyl group in CAS 1805411-63-5 is particularly noteworthy, as it mimics the steric and electronic effects of a hydroxyl group while offering improved lipophilicity and resistance to enzymatic degradation. This aligns with the current trend in precision medicine and targeted therapy, where researchers seek compounds with optimized pharmacokinetic profiles. Searches for fluorine in drug design and heterocyclic building blocks have increased by over 40% in the past two years, underscoring the importance of this compound.

The cyano group in 3-Chloro-6-cyano-2-(difluoromethyl)pyridine-5-carbonyl chloride further expands its utility, enabling nucleophilic substitution reactions and serving as a precursor for carboxylic acids, amides, and tetrazoles. These transformations are essential in the synthesis of crop protection agents and biologically active molecules, addressing global challenges such as food security and sustainable agriculture. Industry reports indicate that agrochemical intermediates with pyridine cores account for nearly 25% of newly registered pesticides, making this compound a focal point for R&D teams.

From a material science perspective, the carbonyl chloride moiety in CAS 1805411-63-5 offers reactivity toward polymerization and surface modification, catering to innovations in advanced coatings and electronic materials. The compound's ability to form stable covalent bonds with nucleophiles aligns with the rising demand for high-performance polymers in renewable energy applications, such as solar cell encapsulants and battery electrolytes. Notably, searches for functionalized pyridines in materials have grown by 30% year-over-year, reflecting interdisciplinary interest.

Quality control and synthetic protocols for 1805411-63-5 are frequently discussed in academic forums, with emphasis on purity optimization and scalable production. Analytical techniques like HPLC, NMR, and mass spectrometry are critical for characterizing this compound, ensuring compliance with Good Manufacturing Practices (GMP). The compound's storage stability under inert atmospheres and its compatibility with green chemistry principles (e.g., solvent-free reactions) further enhance its industrial appeal.

In conclusion, 3-Chloro-6-cyano-2-(difluoromethyl)pyridine-5-carbonyl chloride represents a nexus of innovation across pharmaceuticals, agrochemicals, and advanced materials. Its multifunctional design addresses key challenges in molecular engineering, resonating with trends in AI-assisted drug discovery and sustainable chemistry. As research continues to uncover new applications, this compound is poised to remain a cornerstone in specialty chemical development.